3-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-methylphenyl)-3-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C19H22N6O2S/c1-12-5-3-4-6-15(12)25-16(21-22-19(25)27)11-14-7-9-24(10-8-14)18(26)17-13(2)20-23-28-17/h3-6,14H,7-11H2,1-2H3,(H,22,27)
• InChI Key: HJQIMXQFEWLWGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4=C(N=NS4)C
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.5 g/mol

Description

3-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H22N6O2S and its molecular weight is 398.49. The purity is usually 95%.
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Scientific Research Applications

Anti-Arrhythmic Activity

• A study synthesized derivatives similar to the specified compound and evaluated their anti-arrhythmic activity. Some of these compounds demonstrated significant anti-arrhythmic properties, suggesting potential applications in treating arrhythmias (Abdel‐Aziz et al., 2009).

Antimicrobial Activity

• Various studies have synthesized compounds with structures related to the specified chemical and tested their antimicrobial efficacy. These studies found significant biological activity against various microorganisms, indicating potential use in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016); (Holla et al., 2006).

Carbonic Anhydrase Inhibition

• Research into benzenesulfonamides incorporating structures similar to the compound of interest revealed their efficacy as inhibitors of certain carbonic anhydrase isozymes. This suggests potential applications in the development of drugs targeting these enzymes for various therapeutic purposes (Alafeefy et al., 2015).

Synthesis and Characterization

• Several studies have focused on synthesizing and characterizing compounds structurally related to the specified chemical. These efforts contribute to a deeper understanding of such compounds' chemical properties and potential applications in various fields of research (Abdelriheem et al., 2017).

Applications in Antimicrobial and Antiviral Agents

• Novel compounds containing elements similar to the specified chemical have been synthesized and demonstrated inhibitory effects against various pathogens, suggesting potential applications as antimicrobial and antiviral agents (Xia, 2015).